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Compound of Interest

Compound Name: Benzophenone dimethyl ketal

Cat. No.: B1265805 Get Quote

Essential safety protocols, operational procedures, and disposal plans for the secure handling

of Benzophenone Dimethyl Ketal in the laboratory are detailed below. This guide is designed

to provide immediate, actionable information for researchers, scientists, and drug development

professionals, ensuring the well-being of all personnel.

Benzophenone Dimethyl Ketal, a white to slightly pale yellow crystalline powder, requires

careful handling to mitigate potential health risks. Although specific occupational exposure

limits for this compound have not been established, adherence to best practices for handling

solid chemicals is paramount. The following procedures are based on available safety data and

general principles of laboratory safety.

Quantitative Safety Data
Comprehensive toxicological data for Benzophenone Dimethyl Ketal is limited. The following

table includes information for the related compound, Benzophenone, for reference purposes. It

is crucial to handle Benzophenone Dimethyl Ketal with a high degree of caution, assuming it

may have similar or other uncharacterized hazards.
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Parameter Value Source

Chemical Name Benzophenone Dimethyl Ketal

CAS Number 2235-01-0

Molecular Formula C₁₅H₁₆O₂

Physical Form Solid (Crystal - Powder) [1]

Permissible Exposure Limit

(PEL)
Data not available

Threshold Limit Value (TLV) Data not available

Glove Breakthrough Time

Data not available for this

specific compound. Select

gloves resistant to ketones.

Benzophenone PEL (for

reference)

A PEL of 0.25 mg/m³ has been

recommended for discussion

based on kidney effects.

[2]

Benzophenone TLV (for

reference)
No established ACGIH TLV. [2]

Operational Plan: Handling Benzophenone Dimethyl
Ketal
A systematic approach to handling Benzophenone Dimethyl Ketal is essential to minimize

exposure. The following step-by-step plan outlines the necessary precautions and procedures.

Pre-Operational Checks
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Safety Equipment Check: Ensure that a chemical fume hood is available and functioning

correctly. Locate the nearest eyewash station and safety shower and confirm they are

accessible and operational.
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Gather Materials: Assemble all necessary equipment and reagents for the experiment.

Don Personal Protective Equipment (PPE): Put on the required PPE as detailed in the

following section.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical for preventing contact with and inhalation of

Benzophenone Dimethyl Ketal.

Eye and Face Protection: Wear safety glasses with side shields or chemical splash goggles.

[2]

Hand Protection: Wear chemical-resistant gloves. Given the lack of specific data, nitrile or

neoprene gloves are a reasonable choice for handling ketones. Always inspect gloves for

tears or punctures before use.

Body Protection: A fully buttoned laboratory coat is mandatory. For tasks with a higher risk of

dust generation, consider disposable coveralls.

Respiratory Protection: All handling of solid Benzophenone Dimethyl Ketal that may

generate dust should be conducted within a chemical fume hood to minimize inhalation

exposure.[3] If a fume hood is not available or if there is a risk of aerosol generation, a

NIOSH-approved respirator with a particulate filter may be necessary.

Handling Procedure
Work in a Ventilated Area: Conduct all manipulations of Benzophenone Dimethyl Ketal
within a certified chemical fume hood.[3]

Minimize Dust Generation: Use a spatula or other appropriate tool to transfer the solid

material. Avoid scooping or pouring in a way that creates airborne dust.

Keep Containers Closed: When not in use, ensure that the container of Benzophenone
Dimethyl Ketal is tightly sealed.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1]
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Clean Up Spills Immediately: In the event of a small spill, gently sweep up the solid material

to avoid creating dust. Collect the material in a labeled container for hazardous waste. Clean

the spill area with a damp cloth or paper towel, and place the cleaning materials in the

hazardous waste container.

Post-Handling
Decontamination: After handling is complete, wipe down the work area in the fume hood with

an appropriate solvent and then with soap and water.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves

first, followed by the lab coat, and then eye protection.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves, even if

no contact is suspected.

Disposal Plan
Proper disposal of Benzophenone Dimethyl Ketal waste is crucial to protect the environment

and comply with regulations.

Waste Segregation and Collection
Designated Waste Container: All solid waste contaminated with Benzophenone Dimethyl
Ketal, including excess reagent, contaminated spatulas, weighing papers, and disposable

PPE, should be collected in a dedicated, clearly labeled hazardous waste container.[4]

Container Type: Use a container that is compatible with the chemical waste. A securely

sealed, wide-mouth plastic or glass container is suitable for solid waste.

Avoid Mixing: Do not mix Benzophenone Dimethyl Ketal waste with other incompatible

waste streams.

Labeling
Hazardous Waste Label: The waste container must be labeled with a "Hazardous Waste" tag

as soon as the first piece of waste is added.[5]
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Contents: Clearly list the contents of the container, including "Benzophenone Dimethyl
Ketal" and any other components.[5]

Contact Information: Include the name and contact information of the generating researcher

or laboratory.

Storage
Satellite Accumulation Area: Store the sealed and labeled waste container in a designated

satellite accumulation area within the laboratory.[6] This area should be away from general

traffic and potential ignition sources.

Secondary Containment: It is good practice to place the waste container in secondary

containment to prevent the spread of material in case of a leak.

Final Disposal
Arrange for Pickup: Once the waste container is full, or if it has been in storage for an

extended period, arrange for its collection by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor.[5]

Follow Institutional Procedures: Adhere to all institutional and local regulations regarding the

disposal of chemical waste.

Workflow for Handling and Disposal of
Benzophenone Dimethyl Ketal
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Caption: Workflow for the safe handling and disposal of Benzophenone Dimethyl Ketal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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